Cas no 2580197-02-8 (5-benzyl-2-{(tert-butoxy)carbonylamino}thiophene-3-carboxylic acid)

• Product Name: 5-benzyl-2-{(tert-butoxy)carbonylamino}thiophene-3-carboxylic acid
• CAS No: 2580197-02-8
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• CID: 5659006
• PubChem ID: 165900471
• Update Time: 2025-10-28

5-benzyl-2-{(tert-butoxy)carbonylamino}thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-2-{[(tert-butoxy)carbonyl]amino}thiophene-3-carboxylic acid
• 2580197-02-8
• EN300-27731898
• 5-benzyl-2-{(tert-butoxy)carbonylamino}thiophene-3-carboxylic acid

• Inchi： 1S/C17H19NO4S/c1-17(2,3)22-16(21)18-14-13(15(19)20)10-12(23-14)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： DUVXKHQEMBAESX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C=C1CC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.10347926g/mol
• Monoisotopic Mass: 333.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 104Ų

Additional information on 5-benzyl-2-{(tert-butoxy)carbonylamino}thiophene-3-carboxylic acid

5-Benzyl-2-{(tert-butoxy)carbonylamino}thiophene-3-carboxylic Acid (CAS No. 2580197-02-8)

The compound 5-Benzyl-2-{(tert-butoxy)carbonylamino}thiophene-3-carboxylic Acid (CAS No. 2580197-02-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and structural versatility. The molecule features a thiophene ring system substituted with a benzyl group at the 5-position, a tert-butoxycarbonylamino group at the 2-position, and a carboxylic acid group at the 3-position. These substituents collectively contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of thiophene derivatives in materials science, particularly in the development of advanced materials such as organic semiconductors and conductive polymers. The presence of the benzyl group in this compound enhances its aromaticity, which is crucial for electronic applications. Additionally, the tert-butoxycarbonylamino group introduces steric hindrance and modulates the electronic properties of the molecule, making it suitable for specific catalytic reactions or as a precursor in organic synthesis.

One of the most promising applications of 5-Benzyl-2-{(tert-butoxy)carbonylamino}thiophene-3-carboxylic Acid lies in its potential as a building block for drug discovery. The carboxylic acid group at the 3-position can undergo various transformations, such as esterification or amidation, to generate bioactive molecules with tailored pharmacokinetic profiles. Recent research has demonstrated that thiophene-containing compounds exhibit anti-inflammatory, antioxidant, and anticancer activities, making them valuable candidates for therapeutic development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and protective group strategies. The tert-butoxycarbonyl (Boc) protecting group is commonly used to control the reactivity of amino groups during complex syntheses. This approach ensures high yields and excellent purity, which are critical for downstream applications.

From an environmental perspective, the synthesis and application of 5-Benzyl-2-{(tert-butoxy)carbonylamino}thiophene-3-carboxylic Acid must adhere to sustainable practices. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during its production. For instance, catalytic methods using renewable catalysts or solvent-free conditions are being explored to enhance the eco-friendliness of this compound's synthesis.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Advanced molecular modeling techniques have provided insights into its potential interactions with biological targets or its role in catalytic cycles. These computational studies complement experimental work by predicting optimal reaction conditions and guiding synthetic strategies.

In conclusion, 5-Benzyl-2-{(tert-butoxy)carbonylamino}thiophene-3-carboxylic Acid (CAS No. 2580197-02-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a key intermediate in organic synthesis or as a functional material in advanced technologies. As research continues to uncover new properties and applications, this compound will undoubtedly remain at the forefront of chemical innovation.